4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide” is a sulfonamide . Its molecular formula is C24H29N3O6S2, with an average mass of 519.634 Da .
Molecular Structure Analysis
The InChI string of the compound isInChI=1S/C17H24N4O7S/c1-25-10-8-21(9-11-26-2)29(23,24)14-6-4-13(5-7-14)16(22)18-17-20-19-15(28-17)12-27-3/h4-7H,8-12H2,1-3H3,(H,18,20,22)
. This provides a detailed description of the compound’s molecular structure. Physical And Chemical Properties Analysis
The compound has a net charge of 0, and its monoisotopic mass is 428.13657 .Scientific Research Applications
Synthesis and Biological Activity
This compound is part of a broader category of benzamide derivatives that have been synthesized and evaluated for various biological activities. For example, the study by Gein et al. (2019) describes the synthesis of similar compounds and their testing for analgesic, anti-inflammatory, and antimicrobial activities. This indicates potential applications in treating pain, inflammation, and infections. Similarly, Priya et al. (2006) discuss the synthesis of benzamide derivatives with antimicrobial properties, further suggesting its use in combating microbial infections Gein et al., 2019; Priya et al., 2006.
Anticancer Evaluation
Ravinaik et al. (2021) investigated substituted benzamides for anticancer activity against various cancer cell lines. This study indicates the potential of benzamide derivatives, like the compound , in cancer research, particularly in identifying new therapeutic agents Ravinaik et al., 2021.
Antimicrobial and Antifungal Properties
Several studies have explored the antimicrobial and antifungal properties of related compounds. For instance, Chawla (2016) discusses the synthesis of thiazole derivatives, including benzamides, and their antimicrobial activity. Narayana et al. (2004) also highlight the potential antifungal agents in similar compounds. These findings suggest the compound's relevance in developing new antimicrobial and antifungal agents Chawla, 2016; Narayana et al., 2004.
Potential in Drug Discovery and Synthesis
The research by Mahata et al. (2003) on the synthesis of heterocycles using related compounds demonstrates the significance of such chemicals in drug discovery and the synthesis of new medicinal compounds. This aligns with the compound's role in pharmaceutical research and development Mahata et al., 2003.
properties
IUPAC Name |
4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O6S2/c1-17-15-19(7-10-22(17)33-4)21-16-34-24(25-21)26-23(28)18-5-8-20(9-6-18)35(29,30)27(11-13-31-2)12-14-32-3/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIBMXUSGAWZFND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
519.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.